Cas no 57835-96-8 (6-chloro-1,2-dihydrophthalazin-1-one)
57835-96-8 structure
Product Name:6-chloro-1,2-dihydrophthalazin-1-one
CAS No:57835-96-8
MF:C8H5ClN2O
MW:180.59110045433
MDL:MFCD13190052
CID:344012
PubChem ID:12298541
Update Time:2025-04-19
6-chloro-1,2-dihydrophthalazin-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1(2H)-Phthalazinone, 6-chloro-
- 6-chloro-2H-phthalazin-1-one
- 6-chlorophthalazine-1(2H)-one
- 6-Chlorophthalazinone
- 6-Chlor-1-phthalazinon
- 6-Chlor-2H-phthalazin-1-on
- 6-chloranyl-2H-phthalazin-1-one
- 6-chloro-1-phthalazinone
- 6-chlorophthalazin-1(2H)-one
- 6-CHLORO-PHTHALAZIN-1-OL
- A831629
- C-8374
- CTK1F1144
- SureCN2954314
- SureCN601322
- 6-Chlorophthalazin-1-ol
- 6-CHLORO-1,2-DIHYDROPHTHALAZIN-1-ONE
- 6-Chlorophthalazine-1-ol
- 6-chlorophthalazin-1 (2H)-one
- XDECIMXTYLBMFQ-UHFFFAOYSA-N
- 3525AJ
- FCH1141105
- 1(2H)-PHTHALAZINONE,6-CHLORO-
- EN300-7406644
- 57835-96-8
- AS-33718
- AKOS024015615
- SCHEMBL601322
- CS-0050246
- AKOS024261890
- DTXSID10486038
- Z1255374703
- DB-333507
- 6-chloro-1,2-dihydrophthalazin-1-one
-
- MDL: MFCD13190052
- Inchi: 1S/C8H5ClN2O/c9-6-1-2-7-5(3-6)4-10-11-8(7)12/h1-4H,(H,11,12)
- InChI Key: XDECIMXTYLBMFQ-UHFFFAOYSA-N
- SMILES: ClC1C=CC2C(NN=CC=2C=1)=O
Computed Properties
- Exact Mass: 180.00915
- Monoisotopic Mass: 180.0090405g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 41.5
Experimental Properties
- PSA: 41.46
6-chloro-1,2-dihydrophthalazin-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C384888-100mg |
6-Chlorophthalazin-1-ol |
57835-96-8 | 100mg |
$224.00 | 2023-05-18 | ||
| TRC | C384888-500mg |
6-Chlorophthalazin-1-ol |
57835-96-8 | 500mg |
$994.00 | 2023-05-18 | ||
| TRC | C384888-1g |
6-Chlorophthalazin-1-ol |
57835-96-8 | 1g |
$ 1200.00 | 2023-09-08 | ||
| ChemScence | CS-0050246-100mg |
6-Chlorophthalazin-1(2H)-one |
57835-96-8 | 100mg |
$51.0 | 2022-04-27 | ||
| ChemScence | CS-0050246-250mg |
6-Chlorophthalazin-1(2H)-one |
57835-96-8 | 250mg |
$106.0 | 2022-04-27 | ||
| ChemScence | CS-0050246-1g |
6-Chlorophthalazin-1(2H)-one |
57835-96-8 | 1g |
$180.0 | 2022-04-27 | ||
| ChemScence | CS-0050246-5g |
6-Chlorophthalazin-1(2H)-one |
57835-96-8 | 5g |
$527.0 | 2022-04-27 | ||
| Ambeed | A839601-100mg |
6-Chlorophthalazin-1-ol |
57835-96-8 | 98% | 100mg |
$8.0 | 2025-02-24 | |
| Ambeed | A839601-250mg |
6-Chlorophthalazin-1-ol |
57835-96-8 | 98% | 250mg |
$17.0 | 2025-02-24 | |
| Ambeed | A839601-1g |
6-Chlorophthalazin-1-ol |
57835-96-8 | 98% | 1g |
$67.0 | 2025-02-24 |
6-chloro-1,2-dihydrophthalazin-1-one Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
57835-96-8 (6-chloro-1,2-dihydrophthalazin-1-one) Related Products
- 39575-08-1(N'-(3,4-dichlorobenzylidene)benzohydrazide)
- 15562-59-1(3,4-dihydro-4-oxo-5-Phthalazinecarboxaldehyde)
- 119-39-1(phthalazin-1-ol)
- 31061-81-1(Benzoic acid,4-chloro-, 2-(phenylmethylene)hydrazide)
- 39575-05-8(Benzoic acid,2-[(3-chlorophenyl)methylene]hydrazide)
- 31061-79-7(Benzoic acid,2-[(4-chlorophenyl)methylene]hydrazide)
- 23289-03-4(Benzoic acid,4-chloro-, 2-[(4-chlorophenyl)methylene]hydrazide)
- 39575-22-9(N-(benzylideneamino)-3,4-dichlorobenzamide)
- 100448-47-3(6-amino-7-chloro-1(2H)-Phthalazinone)
- 51334-86-2(4-(4-chlorophenyl)-2H-phthalazin-1-one)
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk